Cas no 2131-59-1 (3-Bromophenyl isothiocyanate)

• Product Name: 3-Bromophenyl isothiocyanate
• CAS No: 2131-59-1
• MF: C₇H₄BrNS
• MW: 214.082359313965
• MDL: MFCD00004803
• CID: 84133
• PubChem ID: 16481
• Update Time: 2025-05-21

3-Bromophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Bromophenyl isothiocyanate
• 1-bromo-3-isothiocyanatobenzene
• 1-bromo-3-isothiocyanato-benzene
• 3-bromobenzenisothiocyanate
• 3-Brom-phenylisothiocyanat
• 3-Brom-phenylsenfoel
• Benzene,1-bromo-3-isothiocyanato
• Isothiocyanic Acid 3-Bromophenyl Ester
• ISOTHIOCYANIC ACID,m-BROMOPHENYL ESTER
• m-Bromophenyl isothiocyanate
• meta-bromophenyl isothiocyanate
• Isothiocyanic acid m-bromophenyl ester
• 3-Bromophenylisothiocyanate
• Benzene, 1-bromo-3-isothiocyanato-
• ISOTHIOCYANIC ACID, m-BROMOPHENYL ESTER
• ZMGMGHNOACSMQN-UHFFFAOYSA-N
• m-Bromphenylisothiocyanat
• ZMGMGHNOACSMQN-UHFFFAOYSA-
• 1-Bromo-3-isothiocyanatobenzene #
• Benzene,1-bromo-
• Benzene,1-bromo-3-isothiocyanato-
• CAA13159
• 3-Bromophenyl isothiocyanate, 97%
• AKOS000212189
• 2131-59-1
• J-802109
• 3-12-00-01427 (Beilstein Handbook Reference)
• I0524
• F2121-0330
• InChI=1/C7H4BrNS/c8-6-2-1-3-7(4-6)9-5-10/h1-4H
• BP-12889
• FT-0613790
• D91176
• SY001060
• EN300-15010
• BRN 2081173
• A815265
• 1-bromanyl-3-isothiocyanato-benzene
• DTXSID30175578
• SCHEMBL1020537
• MFCD00004803
• DB-022392

• MDL： MFCD00004803
• Inchi： 1S/C7H4BrNS/c8-6-2-1-3-7(4-6)9-5-10/h1-4H
• InChI Key： ZMGMGHNOACSMQN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N=C=S
• BRN： 2081173

Computed Properties

• Exact Mass: 212.92500
• Monoisotopic Mass: 212.924782
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.50
• Melting Point: Density:
• Boiling Point: 256 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.685
• PSA: 44.45000
• LogP: 3.18340
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

3-Bromophenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302+H312+H332,H315,H319,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S36/37/39-S26-S45-S36/37-S22
• RTECS：NX8350000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents

Additional information on 3-Bromophenyl isothiocyanate

Recent Advances in the Application of 3-Bromophenyl Isothiocyanate (CAS 2131-59-1) in Chemical Biology and Pharmaceutical Research

3-Bromophenyl isothiocyanate (CAS 2131-59-1) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a bromine atom and an isothiocyanate functional group, serves as a valuable building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, targeted therapy, and chemical probe development, highlighting its importance in modern biomedical research.

One of the key areas of interest is the role of 3-Bromophenyl isothiocyanate in the development of novel anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific kinase targets involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its anticancer potential, 3-Bromophenyl isothiocyanate has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound, when incorporated into certain scaffold structures, showed significant activity against drug-resistant bacterial strains. The mechanism of action appears to involve interference with bacterial cell wall synthesis, making it a potential candidate for addressing the growing challenge of antibiotic resistance.

The compound's unique chemical properties also make it valuable in chemical biology applications. Researchers have employed 3-Bromophenyl isothiocyanate as a labeling reagent for protein modification studies, taking advantage of its reactive isothiocyanate group to selectively tag cysteine residues. This approach has proven particularly useful in proteomics research, enabling the identification and characterization of protein-protein interactions in complex biological systems.

Recent advancements in synthetic methodology have further expanded the utility of 3-Bromophenyl isothiocyanate. A 2024 publication in Organic Letters described an efficient, one-pot synthesis route that significantly improves the yield and purity of this compound while reducing environmental impact. This development is particularly important for scaling up production to meet the growing demand in both academic and industrial research settings.

Looking forward, the potential applications of 3-Bromophenyl isothiocyanate continue to expand. Current research directions include its incorporation into targeted drug delivery systems and its use as a molecular probe for studying cellular signaling pathways. As our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and research tools.